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Compound of Interest

Compound Name: RhoNox-1
Cat. No.: B12400720
Get Quote
\ J

FOR RESEARCH USE ONLY. Not for use in humans.

This document provides crucial safety and logistical information for the handling, use, and
disposal of RhoNox-1, a fluorescent probe for the specific detection of divalent iron ions (Fe2*)
in living cells. Researchers, scientists, and drug development professionals should review this
guide thoroughly before working with this product.

Product Information and Storage

RhoNox-1 is a cell-permeable chemical that fluoresces upon irreversible reaction with Fe2*,
localizing primarily within the Golgi apparatus. It is typically supplied as a solid.
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Parameter Specification Source

Appearance Solid [1]

_ < -20°C, desiccated and
Storage (Solid) _ [2][3]
protected from light.

-80°C for up to 6 months;
Storage (Stock Solution) -20°C for up to 1 month. Must [41[5]
be protected from light.

High-purity Dimethyl Sulfoxide

Solvent [2][6]
(DMSO)

Excitation Wavelength ~540 nm [4][5]

Emission Wavelength ~575 nm [415]

Note: Storing RhoNox-1 as a solution is not recommended as it can lead to degradation and
increased background fluorescence.[2]

Personal Protective Equipment (PPE) and Safety
Precautions

While a specific Safety Data Sheet (SDS) was not fully retrieved, standard laboratory safety
protocols for handling chemical compounds should be strictly followed.

Protection Type Recommended Equipment

Eye Protection Safety glasses or goggles.

Hand Protection Chemical-resistant gloves (e.g., nitrile).
Body Protection Laboratory coat.

General Handling Precautions:
e Avoid contact with skin and eyes.

e Do not ingest or inhale.
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» Wash hands thoroughly after handling.
e Work in a well-ventilated area.
e Protect from direct sunlight and moisture.[2][7]

Operational Plan: Preparation and Cell Staining
Stock Solution Preparation (1 mM)

» Before opening, centrifuge the vial to ensure the solid material is at the bottom.[2]

Allow the vial to reach room temperature.[2]

Add high-purity DMSO to the vial to achieve a 1 mM concentration. For example, dissolve 50
pg of RhoNox-1 in 110 pL of DMSO.[5][8]

If necessary, use sonication to fully dissolve the compound.[4]

Store the stock solution in aliquots at -80°C or -20°C to avoid repeated freeze-thaw cycles.[4]

Working Solution Preparation (1-10 pM)

o Dilute the 1 mM stock solution with a pre-warmed, serum-free cell culture medium or a
suitable buffer (e.g., PBS, HBSS) to the desired final concentration (typically between 1-10

UM).[4][8]

» Note: The optimal concentration may vary depending on the cell type and experimental
conditions. Prepare the working solution fresh before each use.[4][7]

Experimental Protocol: Staining Adherent Cells

e Culture adherent cells on sterile coverslips in a culture dish.
* Remove the culture medium.

e Wash the cells twice with a suitable buffer (e.g., HBSS).[2]
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Add the RhoNox-1 working solution to the cells (e.g., 100 uL for a well in a 6-well plate) and
gently shake to ensure complete coverage.[4]

Incubate at room temperature or 37°C for 5-60 minutes. The incubation time should be
optimized for the specific cell line and experimental goals.[2][4]

Aspirate the working solution and wash the cells two to three times with the buffer.[7]

Observe the cells using a fluorescence microscope with appropriate filters (e.g., Cy3 or TMR
filter set).[2]

Experimental Protocol: Staining Suspension Cells

Collect cells by centrifugation (e.g., 400 x g for 3-4 minutes).[8]

Wash the cells twice with a suitable buffer (e.g., PBS).[4]

Resuspend the cells in the RhoNox-1 working solution at a density of approximately 1x10°
cells/mL.[4]

Incubate at room temperature for 5-30 minutes.[4]

Centrifuge to pellet the cells and discard the supernatant.[3]

Wash the cells twice with the buffer.[4]

Resuspend the final cell pellet in serum-free medium or buffer for analysis by flow cytometry
or fluorescence microscopy.[4]

Disposal Plan

Dispose of unused RhoNox-1 and contaminated materials in accordance with local, state, and

federal regulations for chemical waste. Consult your institution's environmental health and

safety office for specific guidelines.

Visualizations
RhoNox-1 Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 8. abmole.com [abmole.com]
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BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12400720/docs#essential-safety-and-operational-
guide-for-rhonox-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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